Cas no 2096333-63-8 (3-Propoxy-4-(trifluoromethoxy)phenylboronic acid)

• Product Name: 3-Propoxy-4-(trifluoromethoxy)phenylboronic acid
• CAS No: 2096333-63-8
• MF: C₁₀H₁₂BF₃O₄
• MW: 264.006093978882
• MDL: MFCD21332934
• CID: 4637942
• Update Time: 2025-10-28

3-Propoxy-4-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Propoxy-4-(trifluoromethoxy)phenylboronic acid
• Y2604

• MDL： MFCD21332934
• Inchi： 1S/C10H12BF3O4/c1-2-5-17-9-6-7(11(15)16)3-4-8(9)18-10(12,13)14/h3-4,6,15-16H,2,5H2,1H3
• InChI Key： PRZBWPNYGNZDDJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(B(O)O)=CC=1OCCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 250
• Topological Polar Surface Area: 58.9

Additional information on 3-Propoxy-4-(trifluoromethoxy)phenylboronic acid

3-Propoxy-4-(trifluoromethoxy)phenylboronic Acid: A Comprehensive Overview

3-Propoxy-4-(trifluoromethoxy)phenylboronic acid, also known by its CAS number 2096333-63-8, is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique combination of substituents: a propoxy group at the 3-position and a trifluoromethoxy group at the 4-position on a phenyl ring, with a boronic acid moiety attached. The presence of these substituents imparts distinctive electronic and steric properties, making it an invaluable building block in modern chemical research.

The synthesis of 3-Propoxy-4-(trifluoromethoxy)phenylboronic acid typically involves multi-step processes that leverage advanced methodologies in organic chemistry. Recent advancements have focused on optimizing the efficiency and scalability of these syntheses, often employing catalytic cross-coupling reactions such as Suzuki-Miyaura coupling. These methods not only enhance the yield but also minimize the environmental footprint, aligning with the growing emphasis on sustainable chemical practices.

The electronic properties of this compound are heavily influenced by its substituents. The trifluoromethoxy group is electron-withdrawing due to the electronegativity of fluorine atoms, while the propoxy group introduces an electron-donating effect through its ether linkage. This interplay between electron-donating and electron-withdrawing groups creates a unique electronic environment on the aromatic ring, which is highly desirable for various applications. For instance, in pharmaceutical chemistry, such electronic modulation can influence bioavailability and receptor interactions, making this compound a promising candidate for drug development.

In materials science, 3-Propoxy-4-(trifluoromethoxy)phenylboronic acid has been utilized as a precursor for constructing advanced materials such as organic semiconductors and functional polymers. Its ability to undergo cross-coupling reactions facilitates the incorporation into larger molecular frameworks, enabling the design of materials with tailored electronic properties. Recent studies have demonstrated its potential in developing high-performance organic light-emitting diodes (OLEDs) and sensors, where precise control over molecular architecture is critical.

The boronic acid functionality in this compound plays a pivotal role in its reactivity and utility. Boronic acids are known for their ability to participate in cross-coupling reactions under mild conditions, making them ideal for constructing complex molecular architectures. The Suzuki-Miyaura coupling reaction, in particular, has been extensively employed to integrate this compound into diverse structures. Recent research has explored the use of this compound in click chemistry and other modular assembly strategies, further expanding its applicability.

Beyond its synthetic applications, 3-Propoxy-4-(trifluoromethoxy)phenylboronic acid has shown promise in catalysis. Its ability to act as a ligand or catalyst support has been investigated in various transition-metal-mediated reactions. For example, palladium-catalyzed coupling reactions have benefited from its chelating properties, leading to improved catalytic performance and selectivity. These findings underscore its potential as a versatile catalyst precursor in industrial settings.

In terms of biological applications, this compound has been studied for its potential as an antimicrobial agent and anticancer drug candidate. The trifluoromethoxy group is known to enhance lipophilicity and stability against metabolic degradation, which are desirable traits for drug molecules. Recent studies have explored its activity against various pathogens and cancer cell lines, with encouraging results that warrant further investigation into its therapeutic potential.

The environmental impact of synthesizing and using 2096333-63-8 has also come under scrutiny. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during production. Innovations such as solvent-free synthesis methods and recycling strategies are being implemented to ensure that this compound's synthesis aligns with sustainability goals.

In conclusion, 3-Propoxy-4-(trifluoromethoxy)phenylboronic acid, CAS number 2096333-63-8, stands out as a multifaceted compound with applications spanning organic synthesis, materials science, pharmacology, and catalysis. Its unique combination of substituents and functional groups positions it as an essential tool for researchers aiming to develop innovative solutions across various disciplines. As advancements continue to emerge in synthetic methodologies and application domains, this compound will undoubtedly remain at the forefront of chemical research.